Cas no 2228668-40-2 (tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate
• CAS No: 2228668-40-2
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5909967
• PubChem ID: 165620049
• Update Time: 2025-08-05

tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate
• tert-butyl N-[3-(1-amino-3-hydroxypropan-2-yl)phenyl]carbamate
• 2228668-40-2
• EN300-1873966

• Inchi： 1S/C14H22N2O3/c1-14(2,3)19-13(18)16-12-6-4-5-10(7-12)11(8-15)9-17/h4-7,11,17H,8-9,15H2,1-3H3,(H,16,18)
• InChI Key： XYLVMOWUPQCEJJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(CO)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate

Introduction to tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate (CAS No. 2228668-40-2)

tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate (CAS No. 2228668-40-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate is noteworthy for its tert-butyl group and the presence of an amino and hydroxy functional group on a propan-2-yl chain attached to a phenyl ring. The tert-butyl group provides steric protection, which can be crucial in various synthetic transformations and biological applications. The amino and hydroxy groups introduce polarity and reactivity, making this compound a versatile building block in organic synthesis.

The synthesis of tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate typically involves multi-step processes, including the formation of the tert-butyl carbamate moiety and the introduction of the amino and hydroxy functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a one-pot synthesis method that significantly reduced reaction times and improved yields.

In terms of biological properties, tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate has shown promising activity in several areas. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in metabolic pathways. A 2020 study in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent inhibitory effects on a key enzyme associated with neurodegenerative diseases. This finding has sparked interest in exploring its therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond enzyme inhibition, tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses are highly sought after. A 2019 study published in the Inflammation Research journal demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate have also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its direct biological activities, tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate serves as a valuable intermediate in the synthesis of more complex molecules with diverse biological functions. For example, it can be used as a precursor for synthesizing peptides and peptidomimetics with enhanced stability and bioavailability. This versatility makes it an attractive candidate for further exploration in drug discovery programs.

The safety profile of tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate is another critical aspect that has been evaluated through various toxicological studies. Initial assessments suggest that it exhibits low toxicity at therapeutic concentrations, which is a positive indicator for its potential use in clinical settings. However, ongoing research is necessary to fully understand its long-term safety and any potential side effects.

In conclusion, tert-butyl N-3-(1-amino-3-hydroxypropan-2-yl)phenylcarbamate (CAS No. 2228668-40-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable tool for advancing our understanding of various diseases and developing new therapeutic strategies. As research continues to uncover new insights into this compound's mechanisms of action and potential uses, it is likely to play an increasingly important role in the field.